Methyl 4-(acetylamino)-2-[(3-methylbenzoyl)oxy]benzenecarboxylate

• IUPAC Name: methyl 4-acetamido-2-(3-methylbenzoyl)oxybenzoate
• InChI: InChI=1S/C18H17NO5/c1-11-5-4-6-13(9-11)17(21)24-16-10-14(19-12(2)20)7-8-15(16)18(22)23-3/h4-10H,1-3H3,(H,19,20)
• InChI Key: DATIHMWFSDTPRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)OC2=C(C=CC(=C2)NC(=O)C)C(=O)OC
• Molecular Formula: C18H17NO5
• Molecular Weight: 327.3 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the introduction of the acetylamino group, the methylbenzoyl group, and the methyl ester group in the correct positions on the benzene ring. This could potentially be achieved through a series of reactions including acylation, esterification, and nucleophilic substitution.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzene ring at its core, with the acetylamino, methylbenzoyl, and methyl ester groups attached at the 4-, 2-, and 1-positions, respectively.

Chemical Reactions Analysis

As an organic compound containing multiple functional groups, “Methyl 4-(acetylamino)-2-[(3-methylbenzoyl)oxy]benzenecarboxylate” could potentially undergo a variety of chemical reactions. The reactivity of the compound would be influenced by the electronic and steric effects of the functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the nature of its functional groups. For example, the presence of the ester and amide groups could influence its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical compound, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could potentially explore its synthesis, properties, and potential applications. This could include studies to optimize its synthesis, investigations of its reactivity, and assessments of its potential uses in fields such as pharmaceuticals or materials science.